6-((2-methyl-1H-benzo[d]imidazol-1-yl)sulfonyl)-2H-chromen-2-one

• IUPAC Name: 6-(2-methylbenzimidazol-1-yl)sulfonylchromen-2-one
• InChI: InChI=1S/C17H12N2O4S/c1-11-18-14-4-2-3-5-15(14)19(11)24(21,22)13-7-8-16-12(10-13)6-9-17(20)23-16/h2-10H,1H3
• InChI Key: IIMCAUNDTJNDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1S(=O)(=O)C3=CC4=C(C=C3)OC(=O)C=C4
• Molecular Formula: C17H12N2O4S
• Molecular Weight: 340.4 g/mol

Description

The compound “6-((2-methyl-1H-benzo[d]imidazol-1-yl)sulfonyl)-2H-chromen-2-one” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The imidazole ring is a key component of many functional molecules used in a variety of applications.

Synthesis Analysis

The synthesis of imidazole derivatives has seen significant advances, with a focus on the bonds constructed during the formation of the imidazole. The methodologies for synthesis are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by the presence of two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The chemical reactions involving imidazole derivatives are diverse, given their broad range of chemical and biological properties. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, showing both acidic and basic properties.

Scientific Research Applications

Antimicrobial Activity

Imidazole derivatives have shown promising antimicrobial properties. . Further studies on this compound’s antibacterial and antifungal potential could be valuable.

Anticancer Properties

The imidazole scaffold has been explored in cancer research. . Investigating the cytotoxic effects of our compound on cancer cell lines and understanding its mechanism of action could be worthwhile.

Anti-Tubercular Activity

Related imidazole-containing compounds have been evaluated for anti-tubercular activity. . Similar investigations on our compound could provide insights into its potential as an anti-tubercular agent.

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

For instance, some imidazole derivatives have been found to bind to DNA grooves and exhibit peroxide-mediated DNA-cleavage properties .

Biochemical Pathways

Imidazole-containing compounds are known to interact with a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

It’s known that the polar nature of the imidazole ring can improve the pharmacokinetic parameters of imidazole-containing compounds, helping to overcome the solubility problems of poorly soluble drug entities .

Result of Action

Some imidazole-containing compounds have been found to exhibit high cytotoxic activities when tested on certain cell lines .

Action Environment

The broad range of biological activities exhibited by imidazole-containing compounds suggests that they may be effective in a variety of environments .

Safety and Hazards

Imidazole derivatives can have varying safety profiles depending on their specific structure and functional groups. For example, some imidazole derivatives are used in commercially available drugs such as clemizole (antihistaminic agent), etonitazene (analgesic), and enviroxime (antiviral).

Future Directions

Given the broad range of chemical and biological properties of imidazole derivatives, they have become an important synthon in the development of new drugs. Future research will likely continue to explore the synthesis and applications of these versatile compounds.